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Compound of Interest

Compound Name: Ethyl phenylphosphinate

Cat. No.: B1588626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

ethyl phenylphosphinate. The following procedural guidance is intended to ensure safe

handling and compliance with standard laboratory safety protocols.

I. Essential Safety Information
Ethyl phenylphosphinate is a combustible liquid. While it is not classified as a hazardous

substance under the Globally Harmonized System (GHS), its toxicological properties have not

been thoroughly investigated.[1][2] Therefore, it is crucial to handle this chemical with care,

adhering to standard laboratory safety practices.

Key Safety Precautions:

Avoid breathing vapors, mist, or gas.[1]

Prevent contact with skin and eyes.

Handle in a well-ventilated area, preferably within a chemical fume hood.

Keep away from heat, sparks, and open flames.

Store in a cool, dry, and well-ventilated place in a tightly closed container.[1]
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II. Quantitative Data
The following table summarizes the key quantitative data for ethyl phenylphosphinate:

Property Value

CAS Number 2511-09-3

Molecular Formula C₈H₁₁O₂P

Molecular Weight 170.15 g/mol

Appearance Colorless liquid

Boiling Point 94-95 °C @ 1 mmHg

Density 1.129 g/mL at 25 °C

Flash Point 113 °C (closed cup)

Solubility
Insoluble in water; soluble in many organic

solvents.

Toxicity

To the best of our knowledge, the chemical,

physical, and toxicological properties have not

been thoroughly investigated.[2]

III. Personal Protective Equipment (PPE)
When handling ethyl phenylphosphinate for disposal, the following personal protective

equipment should be worn:

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.

Hand Protection: Chemical-resistant gloves should be worn. While specific breakthrough

times are not available, gloves made of nitrile rubber or neoprene are generally

recommended for handling organic chemicals. Always inspect gloves for integrity before use

and use proper glove removal technique to avoid skin contact.[1]

Skin and Body Protection: A laboratory coat or other protective clothing should be worn to

prevent skin contact.
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Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols, a NIOSH-approved respirator with an organic vapor cartridge is recommended.[1]

IV. Spill Containment and Cleanup Protocol
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

Contain the Spill: Use a non-combustible absorbent material such as sand, earth, or

vermiculite to contain the spill. Do not use combustible materials like paper towels to clean

up the initial spill.

Absorb the Chemical: Carefully absorb the spilled liquid with the absorbent material.

Collect the Waste: Using non-sparking tools, collect the absorbed material and place it into a

suitable, labeled container for hazardous waste disposal.

Decontaminate the Area: Clean the spill area with soap and water.

Dispose of Cleanup Materials: All materials used for cleanup should be placed in the

hazardous waste container.

V. Disposal Procedures
The disposal of ethyl phenylphosphinate must be conducted in accordance with all local,

state, and federal regulations.

Step-by-Step Disposal Protocol:

Consult Regulations: Familiarize yourself with your institution's and region's specific

regulations for chemical waste disposal.

Prepare Waste Container: Obtain a designated and properly labeled hazardous waste

container. The container should be made of a material compatible with ethyl
phenylphosphinate, such as glass or a suitable plastic.
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Transfer the Chemical: Carefully transfer the ethyl phenylphosphinate waste into the

hazardous waste container.

Do not mix with other waste streams.[3]

Leave chemicals in their original containers if possible and appropriate for disposal.[3]

Label the Container: Clearly label the waste container with "Hazardous Waste" and the full

chemical name: "Ethyl Phenylphosphinate". Include the date and any other information

required by your institution.

Store the Waste: Store the sealed waste container in a designated, well-ventilated, and

secure waste accumulation area, away from incompatible materials such as strong oxidizing

agents and strong acids.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed chemical waste disposal contractor to arrange for the pickup and final disposal

of the waste.

Contaminated Packaging: Dispose of contaminated packaging as unused product in the

same hazardous waste stream.[1]

VI. Chemical Incompatibilities
To prevent hazardous reactions, do not store or dispose of ethyl phenylphosphinate with the

following:

Strong Oxidizing Agents: May cause a violent reaction.

Strong Acids: May cause decomposition.

VII. Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of ethyl
phenylphosphinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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